Cas no 63799-58-6 (2-ethoxy-1-[(octanoyloxy)methyl]ethyl decanoate)

• Product Name: 2-ethoxy-1-[(octanoyloxy)methyl]ethyl decanoate
• CAS No: 63799-58-6
• MF: C₂₃H₄₄O₅
• MW: 400.592468261719
• CID: 1658089
• PubChem ID: 3085273
• Update Time: 2025-04-21

2-ethoxy-1-[(octanoyloxy)methyl]ethyl decanoate Chemical and Physical Properties

Names and Identifiers

• 2-ethoxy-1-[(octanoyloxy)methyl]ethyl decanoate
• (1-ethoxy-3-octanoyloxypropan-2-yl) decanoate
• 63799-58-6
• 1-Ethoxy-3-(octanoyloxy)propan-2-yl decanoate
• DTXSID70980365

• Inchi： 1S/C23H44O5/c1-4-7-9-11-12-14-16-18-23(25)28-21(19-26-6-3)20-27-22(24)17-15-13-10-8-5-2/h21H,4-20H2,1-3H3
• InChI Key： BGCXVQRQQRNOAQ-UHFFFAOYSA-N
• SMILES： O(C(CCCCCCCCC)=O)C(COCC)COC(CCCCCCC)=O

Computed Properties

• Exact Mass: 400.31902
• Monoisotopic Mass: 400.319
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 22
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.4
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• Density: 0.949
• Boiling Point: 471°C at 760 mmHg
• Flash Point: 197.4°C
• Refractive Index: 1.452
• PSA: 61.83